2-Allylamino-6-methoxy-isonicotinic acid

• Molecular Formula: C10H12N2O3
• Molecular Weight: 208.21 g/mol
• IUPAC Name: 2-methoxy-6-(prop-2-enylamino)pyridine-4-carboxylic acid
• InChI: InChI=1S/C10H12N2O3/c1-3-4-11-8-5-7(10(13)14)6-9(12-8)15-2/h3,5-6H,1,4H2,2H3,(H,11,12)(H,13,14)
• InChI Key: ZRITXQHBBQBYLN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=N1)NCC=C)C(=O)O

Description

2-Allylamino-6-methoxy-isonicotinic acid is a useful research compound. Its molecular formula is C10H12N2O3 and its molecular weight is 208.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of 3.97 ml (52 mmol, 10 eq) allylamine, 0.97 g (5.2 mmol, 1 eq) 2-chloro-6-methoxy-isonicotinic acid (see building block A3) and 1.29 g (5.2 mmol, 1 eq)-copper(II) sulfate pentahydrate in 10 ml water is heated in a closed vessel during 2.5 h at a bath temperature of 160° C. After cooling to rt the mixture is diluted with 400 ml aq 10% citric acid and extracted with EtOAc. The extracts are washed with water and brine, dried over sodium sulfate and the solvents are evaporated at reduced pressure. The residue is dissolved in about 20 ml hot DCM/MeOH (2/1). On addition of about 25 ml of hexane, partial evaporation of the solvents to a volume of about 20 ml and keeping at 4° C. for 4 h the product precipitates and is filtered off and dried in vacuum.